Cas no 2171957-56-3 (1-cyclopentyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-cyclopentyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2171957-56-3
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 6056010
• PubChem ID: 165764607
• Update Time: 2025-07-23

1-cyclopentyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
• EN300-1593745
• 2171957-56-3

• Inchi： 1S/C10H16N4O2/c1-16-6-8-9(10(11)15)12-13-14(8)7-4-2-3-5-7/h7H,2-6H2,1H3,(H2,11,15)
• InChI Key： ZZPLRIFZLFJHSJ-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(C(N)=O)N=NN1C1CCCC1

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 83Ų

Additional information on 1-cyclopentyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide

Professional Introduction to Compound with CAS No. 2171957-56-3 and Product Name: 1-cyclopentyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide

The compound with the CAS number 2171957-56-3 and the product name 1-cyclopentyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule, featuring a cyclopentyl group, a methoxymethyl substituent, and a triazole ring, contributes to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in the development of novel triazole derivatives as pharmacological agents. The triazole core is known for its stability and ability to form hydrogen bonds, which are crucial for the binding affinity of drug molecules to their target proteins. The 1-cyclopentyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide structure combines these favorable characteristics with additional functional groups that enhance its potential as a lead compound in drug discovery.

The cyclopentyl group in the molecule provides steric bulk, which can influence the binding affinity and selectivity of the compound. This feature is particularly important in medicinal chemistry, where precise molecular interactions are essential for effective drug action. Additionally, the methoxymethyl substituent introduces a hydrophobic region that can improve solubility and bioavailability, making this compound more suitable for formulation into pharmaceutical products.

Recent studies have highlighted the importance of triazole derivatives in addressing various therapeutic challenges. For instance, research has demonstrated that compounds containing the triazole moiety exhibit inhibitory activity against enzymes and receptors involved in inflammatory pathways. This has led to investigations into their potential use in treating conditions such as arthritis and autoimmune disorders. The 1-cyclopentyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide molecule is being explored for its ability to modulate these pathways by interacting with specific biological targets.

The carboxamide functional group at the 4-position of the triazole ring adds another layer of complexity to the molecule's interactions. Carboxamides are known to participate in hydrogen bonding and salt formation, which can enhance binding affinity and metabolic stability. These properties make 1-cyclopentyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide a promising candidate for further development as an active pharmaceutical ingredient (API).

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules like 1-cyclopentyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide with greater accuracy. Molecular docking studies have been conducted to evaluate its binding interactions with potential target proteins. These studies have provided insights into how the structural features of the molecule contribute to its pharmacological effects.

In vitro experiments have also been performed to assess the biological activity of this compound. Initial results suggest that it exhibits moderate inhibitory activity against certain enzymes relevant to cancer progression. The cyclopentyl and methoxymethyl groups appear to play a role in modulating these interactions by influencing the orientation and accessibility of binding sites on target proteins.

The synthesis of 1-cyclopentyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide has been optimized to ensure high yield and purity. Modern synthetic methodologies have been employed to streamline the process and reduce costs associated with large-scale production. These advancements are crucial for transitioning promising candidates like this one from laboratory research to clinical development.

The potential therapeutic applications of this compound are broadening as more research is conducted. Beyond its initial focus on cancer-related targets, investigations are exploring its efficacy in treating neurological disorders and infectious diseases. The versatility of its structural framework allows for modifications that could tailor its biological activity toward specific therapeutic needs.

Regulatory considerations are also an important aspect of bringing this compound into clinical use. Compliance with Good Manufacturing Practices (GMP) and other regulatory standards is essential for ensuring safety and efficacy in pharmaceutical products. Efforts are underway to prepare comprehensive dossiers that meet these requirements for future clinical trials.

The collaboration between academic researchers and industry scientists has been instrumental in advancing the development of 1-cyclopentyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide. This interdisciplinary approach has facilitated rapid progress from discovery to preclinical testing. Such collaborations are vital for translating scientific discoveries into tangible benefits for patients worldwide.

Future directions for research on this compound include exploring novel synthetic routes that could improve scalability and reduce environmental impact. Additionally, investigating its interactions with complex biological systems will provide deeper insights into its mechanisms of action. These studies will be critical for optimizing its therapeutic potential.

In conclusion, 2171957-56-3and 1-cyclopentyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide represent a significant step forward in pharmaceutical innovation. Their unique structural features and promising biological activities make them valuable candidates for further development as therapeutic agents. As research continues，the full potential of these compounds will likely be realized，leading to new treatments for various diseases.